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(R/S)-δ-Hexalactone (R/S)-δ-Hexalactone Delta-Hexanolactone, also known as δ-hexanolactone or epsilon-caprolactone, belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. Delta-Hexanolactone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Delta-hexanolactone is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 823-22-3
VCID: VC0130344
InChI: InChI=1S/C6H10O2/c1-5-3-2-4-6(7)8-5/h5H,2-4H2,1H3
SMILES: CC1CCCC(=O)O1
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

(R/S)-δ-Hexalactone

CAS No.: 823-22-3

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VCID: VC0130344

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

(R/S)-δ-Hexalactone - 823-22-3

CAS No. 823-22-3
Product Name (R/S)-δ-Hexalactone
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name 6-methyloxan-2-one
Standard InChI InChI=1S/C6H10O2/c1-5-3-2-4-6(7)8-5/h5H,2-4H2,1H3
Standard InChIKey RZTOWFMDBDPERY-UHFFFAOYSA-N
SMILES CC1CCCC(=O)O1
Canonical SMILES CC1CCCC(=O)O1
Density 1.0162 (20°/20°)
Physical Description Solid
colourless to pale yellowish liquid with a creamy, fruity, coconut odou
Description Delta-Hexanolactone, also known as δ-hexanolactone or epsilon-caprolactone, belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. Delta-Hexanolactone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Delta-hexanolactone is primarily located in the cytoplasm.
Solubility soluble in alcohol, oil, propylene glycol, and ether; slightly soluble in wate
Synonyms Tetrahydro-6-methyl-2H-pyran-2-one-d6; (+/-)-5-Hexanolide-d6; (+/-)-δ-Hexalactone-d6; 5-Hexanolide-d6; 5-Hydroxyhexanoic Acid Lactone-d6; 6-Methyl-δ-valerolactone-d6; 6-Methyltetrahydropyran-2-one-d6; δ-Caprolactone-d6; NSC 134774-d6; NSC 32863-d6;
PubChem Compound 13204
Last Modified Nov 11 2021
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